Cas no 1379307-42-2 (4-[(n-Butyloxy)methyl]-3-fluorothiophenol)

• Product Name: 4-[(n-Butyloxy)methyl]-3-fluorothiophenol
• CAS No: 1379307-42-2
• MF: C₁₁H₁₅FOS
• MW: 214.299605607986
• MDL: MFCD19443097
• CID: 5179558
• Update Time: 2026-03-05

4-[(n-Butyloxy)methyl]-3-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 4-(butoxymethyl)-3-fluorobenzenethiol
• 4-[(n-Butyloxy)methyl]-3-fluorothiophenol

• MDL： MFCD19443097
• Inchi： 1S/C11H15FOS/c1-2-3-6-13-8-9-4-5-10(14)7-11(9)12/h4-5,7,14H,2-3,6,8H2,1H3
• InChI Key： IKNCJBUXUGABGF-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COCCCC)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 276.6±25.0 °C at 760 mmHg
• Flash Point: 155.5±25.1 °C

4-[(n-Butyloxy)methyl]-3-fluorothiophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-[(n-Butyloxy)methyl]-3-fluorothiophenol

4-[(n-Butyloxy)methyl]-3-fluorothiophenol: A Comprehensive Overview

The compound with CAS No. 1379307-42-2, commonly referred to as 4-[(n-Butyloxy)methyl]-3-fluorothiophenol, is a fascinating molecule that has garnered attention in various scientific domains. This compound is characterized by its unique structure, which includes a thiophenol backbone substituted with a fluorine atom at the 3-position and an (n-butyloxy)methyl group at the 4-position. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-[(n-Butyloxy)methyl]-3-fluorothiophenol in the field of materials science. Researchers have explored its ability to act as a precursor for the synthesis of advanced materials, such as conducting polymers and hybrid organic-inorganic composites. The sulfur atom in the thiophenol group plays a crucial role in these applications, as it facilitates the formation of strong bonds with metal ions, leading to materials with enhanced electrical and mechanical properties.

In addition to its role in materials science, 4-[(n-Butyloxy)methyl]-3-fluorothiophenol has shown promise in the realm of drug discovery. The fluorine substitution at the 3-position introduces electronic effects that can influence the molecule's bioactivity. Recent investigations have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential lead compound for further optimization in therapeutic development.

The synthesis of 4-[(n-Butyloxy)methyl]-3-fluorothiophenol involves a multi-step process that combines nucleophilic substitution and coupling reactions. The introduction of the (n-butyloxy)methyl group is typically achieved through alkylation reactions, while the fluorination step requires precise control to ensure regioselectivity. These synthetic strategies have been optimized in recent years, leading to higher yields and improved purity of the final product.

From an environmental perspective, understanding the degradation pathways of 4-[(n-Butyloxy)methyl]-3-fluorothiophenol is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. The presence of the thiophenol group accelerates this process, suggesting that the compound has a relatively low environmental persistence compared to other similar molecules.

In conclusion, 4-[(n-Butyloxy)methyl]-3-fluorothiophenol (CAS No. 1379307-42-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.